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Compound of Interest

Compound Name: 1,8-Dichloroanthraquinone

Cat. No.: B031358 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Subject: Melting Point Determination of 1,8-Dichloroanthraquinone

This technical guide provides an in-depth overview of the melting point of 1,8-
dichloroanthraquinone, a key physical property for its identification, purity assessment, and

quality control in research and drug development settings.

Quantitative Data: Melting Point of 1,8-
Dichloroanthraquinone
The melting point of 1,8-dichloroanthraquinone has been reported by various suppliers and

databases. A summary of these findings is presented below to provide a comparative overview.

The slight variations observed can be attributed to the purity of the sample and the specific

methodology employed for determination.
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Source
Reported Melting Point
(°C)

Purity/Assay

Sigma-Aldrich 201.5-203 °C[1][2][3] 97%[1][2][3]

Haihang Industry 201.5-203 °C[4] Not Specified

Guidechem 201 - 203 °C[5] Not Specified

Thermo Scientific 199.0-208.0 °C[6] ≥95.0%[6]

Zehao Industry Co., Ltd. 198 °C[7] ≥97.0%[7]

ChemicalBook 201.5-203 °C[8] Not Specified

Summary of Physicochemical Identifiers:

Identifier Value

Molecular Formula C₁₄H₆Cl₂O₂[4][6][9]

Molecular Weight 277.10 g/mol [1][2][9]

CAS Number 82-43-9[1][4][7]

Appearance Light yellow to yellowish-brown powder[4][6][7]

Experimental Protocol: Melting Point Determination
The following protocol describes the capillary melting point method, a standard and widely

accepted technique for determining the melting point of a solid crystalline substance like 1,8-
dichloroanthraquinone.

Objective: To accurately determine the melting point range of a solid sample of 1,8-
dichloroanthraquinone.

Materials and Equipment:

Sample of 1,8-dichloroanthraquinone

Melting point apparatus (e.g., Stuart SMP10, Thomas-Hoover Uni-Melt)
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Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Watch glass

Methodology:

Sample Preparation:

Ensure the 1,8-dichloroanthraquinone sample is completely dry, as moisture can

depress the melting point. If necessary, dry the sample in a desiccator or a vacuum oven

at an appropriate temperature below its melting point.

Place a small amount of the sample on a clean, dry watch glass.

Using a mortar and pestle, gently grind the sample into a fine, uniform powder. This

ensures efficient packing and heat transfer within the capillary tube.

Capillary Tube Packing:

Press the open end of a capillary tube into the powdered sample on the watch glass. A

small plug of the sample will be forced into the tube.

Invert the tube and gently tap its sealed end on a hard surface to pack the sample down.

Alternatively, drop the capillary tube down a long glass tube (approx. 1 meter) onto a hard

surface to achieve tight packing.

Repeat until the packed sample height is between 2-4 mm. Proper packing is crucial for

accurate results.

Melting Point Apparatus Setup:

Turn on the melting point apparatus and allow it to stabilize.
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Set a plateau temperature approximately 15-20°C below the expected melting point

(based on literature values, e.g., set to ~180°C).

Set the heating ramp rate. For accurate determination, a slow ramp rate of 1-2°C per

minute is recommended as the temperature approaches the expected melting point.

Measurement:

Insert the packed capillary tube into the heating block of the apparatus.

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (T1). This is the beginning

of the melting range.

Continue to observe the sample while the temperature rises.

Record the temperature at which the last solid crystal melts into a clear liquid (T2). This is

the end of the melting range.

The recorded melting point is the range from T1 to T2.

Purity Assessment:

A pure substance typically exhibits a sharp melting range of 0.5-2°C.

A broad melting range (greater than 2°C) often indicates the presence of impurities, which

tend to depress and broaden the melting range.

Compare the observed melting range to the literature values to assess the purity of the

1,8-dichloroanthraquinone sample.

Mandatory Visualization
The following diagram illustrates a standard workflow for the physicochemical characterization

and purity verification of a chemical sample like 1,8-dichloroanthraquinone, where melting

point determination is a critical step.
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Sample Handling & Preparation

Melting Point Analysis

Data Evaluation & Decision
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Caption: Workflow for purity verification via melting point analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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